Cas no 76240-14-7 (Ethyl 2-methylpyrimidine-4-carboxylate)

Ethyl 2-methylpyrimidine-4-carboxylate structure
76240-14-7 structure
Product Name:Ethyl 2-methylpyrimidine-4-carboxylate
CAS No:76240-14-7
Molecular Formula:C8H10N2O2
Molecular Weight:166.1772
MDL:MFCD11045650
CID:94791
PubChem ID:12637816

Ethyl 2-methylpyrimidine-4-carboxylate Properties

Names and Identifiers

    • Ethyl 2-methylpyrimidine-4-carboxylate
    • LogP
    • BDA24014
    • MFCD11045650
    • 2-Methyl-pyrimidine-4-carboxylic acid ethyl ester
    • EN300-121562
    • AS-43422
    • AB62976
    • AKOS006240682
    • FT-0761927
    • DTXSID00505242
    • ethyl2-methylpyrimidine-4-carboxylate
    • A9663
    • 76240-14-7
    • CS-0045880
    • ethoxycarbonyl(methyl)pyrimidine
    • DB-011570
    • MDL: MFCD11045650
    • InChIKey: COHAOGKPYSIRFC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-4-5-9-6(2)10-7/h4-5H,3H2,1-2H3
    • SMILES: CCOC(=O)C1=CC=NC(=N1)C

Computed Properties

  • Exact Mass: 166.074227566g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 166.074227566g/mol
  • Heavy Atom Count: 12
  • Complexity: 161
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Refractive Index: 1.508
  • Boiling Point: 240 ºC
  • Melting Point: Not available
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C
  • Flash Point: 99 ºC
  • Density: 1.133

Ethyl 2-methylpyrimidine-4-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008OMS-50mg
Ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 95%
50mg
$108.00 2025-02-24
A2B Chem LLC
AE04372-50mg
Ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 95%
50mg
$104.00 2024-04-19
Aaron
AR008OV4-50mg
Ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 95%
50mg
$115.00
abcr
AB542546-250 mg
Ethyl 2-methylpyrimidine-4-carboxylate; .
76240-14-7
250MG
€265.00 2023-07-11
Alichem
A039002240-250mg
Ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 98%
250mg
$722.41 2023-09-01
Ambeed
A389987-1g
Ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 98+%
1g
$353.0
Chemenu
CM166550-5g
ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 95%
5g
$668 2021-08-05
Enamine
EN300-121562-0.05g
ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 95%
0.05g
$64.0
Fluorochem
228988-250mg
Ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7 95%
250mg
£169.00 2022-02-28
TRC
B440478-25mg
ethyl 2-methylpyrimidine-4-carboxylate
76240-14-7
25mg
$ 50.00 2022-06-01

Ethyl 2-methylpyrimidine-4-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:76240-14-7)Ethyl 2-methylpyrimidine-4-carboxylate
A9663
Purity:99%
Quantity:1g
Price($):318.0